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Abstract
Acid Green 20, with the molecular formula C₂₂H₁₆N₆Na₂O₇S₂, is a disodium salt belonging to

the double azo class of dyes.[1][2] Its primary applications are in the dyeing of materials such

as wool, silk, polyamide fibers, leather, and paper.[1][2][3] While its use in direct biological

research as a stain or probe is not extensively documented, a notable area of investigation

involves its degradation through advanced oxidation processes. This guide provides a

comprehensive overview of the molecular properties, synthesis, and a detailed experimental

protocol for a researched application of Acid Green 20. Safety and handling information are

also included to ensure its proper use in a laboratory setting.

Molecular Properties and Specifications
Acid Green 20, also known by its Colour Index name C.I. 20495 and CAS number 5850-39-5,

is a dark green to black powder.[1][2][3] It is soluble in water, slightly soluble in ethanol, and

insoluble in most other organic solvents.[2][3] The aqueous solution of Acid Green 20 is dark

blue-green, turning purple upon the addition of a concentrated sodium hydroxide solution.[4]

Table 1: Physicochemical Properties of Acid Green 20
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Property Value Reference

Molecular Formula C₂₂H₁₆N₆Na₂O₇S₂ [1][2][3][4]

Molecular Weight 586.51 g/mol [1][2][3][4][5]

CAS Number 5850-39-5 [1][2][4]

C.I. Name Acid Green 20, 20495 [1][2][3]

Appearance
Dark green to green-black

powder
[1][2][3][4]

Melting Point >300°C [4]

Solubility
Soluble in water, slightly

soluble in ethanol
[1][2][3][4]

Table 2: Chemical Reactivity and Stability

Condition Observation Reference

In 10% Sodium Hydroxide Purple solution [1][2][3][4]

In Concentrated Sulfuric Acid
Blue-green solution, turns blue

with precipitation upon dilution
[1][2][3][4]

In Concentrated Nitric Acid Brown solution [1][2][3][4]

Stability
Stable under normal

temperatures and pressures
[5]

Incompatibilities
Strong oxidizing agents, strong

reducing agents
[5]

Hazardous Decomposition
Irritating and toxic fumes and

gases
[5]

Manufacturing Process
The synthesis of Acid Green 20 involves a multi-step diazotization and coupling process. The

general workflow is outlined below.
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Step 1: First Diazotization and Coupling

Step 2: Second Diazotization and Coupling Step 3: Reduction and Final Product

4-Nitrobenzenamine Diazotization
(Acidic Conditions) Coupling

4-Amino-5-hydroxynaphthalene-
2,7-disulfonic acid (H Acid)

Monoazo Intermediate

Coupling
(Alkaline Conditions)Aniline Diazotization Diazo Intermediate Nitro Group Reduction

(with Sodium Sulfide) Acid Green 20

Click to download full resolution via product page

Manufacturing process of Acid Green 20.

Research Applications and Experimental Protocols
While primarily an industrial dye, Acid Green 20 has been the subject of environmental

research, particularly in the context of wastewater treatment. One notable study focuses on its

decolorization using ultrasonic irradiation in the presence of hydrogen peroxide (H₂O₂).[5][6]

This process is an advanced oxidation technique for breaking down non-biodegradable azo

dyes.

Experimental Protocol: Ultrasonic-Assisted
Decolorization of Acid Green 20
This protocol is based on the optimization study for the decolorization of Acid Green 20 using

ultrasound and H₂O₂.[1][3][5]

Objective: To determine the optimal conditions for the decolorization of an aqueous solution of

Acid Green 20.
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Materials:

Acid Green 20 (AG 20)

Hydrogen peroxide (H₂O₂) solution (30%)

Sulfuric acid (H₂SO₄) and Sodium hydroxide (NaOH) for pH adjustment

Deionized water

Ultrasonic bath/probe system with power control

Spectrophotometer

pH meter

Experimental Workflow:
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Prepare AG 20 stock solution
and test solutions of known concentration.

Adjust the initial pH of the
test solution using H₂SO₄ or NaOH.

Add the desired concentration
of H₂O₂ to the test solution.

Subject the solution to ultrasonic
irradiation at a specific power density

for a set duration.

Take samples at regular
intervals during the experiment.

Measure the absorbance of the samples
using a spectrophotometer at the

wavelength of maximum absorbance for AG 20.

Calculate the decolorization efficiency.

Click to download full resolution via product page

Experimental workflow for decolorization.

Procedure:

Preparation of Solutions: Prepare a stock solution of Acid Green 20 in deionized water.

From this, prepare test solutions of the desired initial concentration.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b3273268?utm_src=pdf-body-img
https://www.benchchem.com/product/b3273268?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3273268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Optimization: The efficiency of decolorization is dependent on several factors. A

response surface methodology (RSM) based on a Box-Behnken design can be employed to

optimize the process. The key independent variables to investigate are:

Ultrasonic power density (W/mL)

Initial pH of the dye solution

H₂O₂ concentration (mM)

Decolorization Experiment: a. Take a known volume of the Acid Green 20 test solution. b.

Adjust the initial pH to the desired value using H₂SO₄ or NaOH. c. Add the calculated amount

of H₂O₂ solution. d. Place the solution in the ultrasonic apparatus and begin irradiation at the

selected power density. e. Withdraw samples at predetermined time intervals.

Analysis: a. Measure the absorbance of each sample at the maximum absorbance

wavelength (λmax) of Acid Green 20 using a spectrophotometer. b. The decolorization

efficiency (%) can be calculated using the following formula: Decolorization Efficiency (%) =

[(A₀ - Aₜ) / A₀] × 100 Where A₀ is the initial absorbance and Aₜ is the absorbance at time t.

Optimized Conditions: A study found the optimal conditions for the decolorization of Acid
Green 20 to be:

Ultrasonic power density: 1.08 W/mL[1][3]

Initial pH: 4.85[1][3]

H₂O₂ concentration: 1.94 mM[1][3]

Under these conditions, a decolorization rate of 96.3% was experimentally observed.[1][3]

Safety and Handling
Acid Green 20 should be handled with appropriate personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat.[5] Dust inhalation should be avoided, and the

material should be used in a well-ventilated area.[5]

Table 3: Health and Safety Information
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Hazard Description First Aid Measures

Eye Contact
May cause irritation and

inflammation.[5]

Immediately flush eyes with

plenty of water for at least 15

minutes. Seek medical

attention.[5]

Skin Contact
Prolonged or repeated contact

may cause skin irritation.[5]

Flush skin with plenty of soap

and water.[5]

Ingestion

Harmful if swallowed. May

cause gastrointestinal irritation.

[5]

If conscious, give 2-4 cupfuls

of milk or water. Do not induce

vomiting. Seek medical

attention.[5]

Inhalation
May cause irritation of the

respiratory tract.[5]

Remove from exposure to

fresh air. Seek medical

attention if symptoms persist.

[5]

Carcinogenicity
Not listed by ACGIH, IARC,

NIOSH, NTP, or OSHA.[5]
N/A

Mutagenicity
Mutagenicity data has been

reported.[5]
N/A

Conclusion
Acid Green 20 is a well-characterized azo dye with established industrial applications. For the

research community, its primary relevance lies in studies of environmental remediation and

advanced oxidation processes. The detailed protocol for its ultrasonic-assisted decolorization

provides a basis for further investigation into the degradation of azo dyes. While direct

applications in cellular biology or drug development have not been identified, a thorough

understanding of its chemical properties and reactivity is essential for any potential future

explorations in these fields. Researchers should always consult the material safety data sheet

(MSDS) before use and handle the compound with appropriate care.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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